Diethyl 2-amino-6-(2-isonicotinoylhydrazino)-3,5-pyridinedicarboxylate

• IUPAC Name: diethyl 2-amino-6-[2-(pyridine-4-carbonyl)hydrazinyl]pyridine-3,5-dicarboxylate
• InChI: InChI=1S/C17H19N5O5/c1-3-26-16(24)11-9-12(17(25)27-4-2)14(20-13(11)18)21-22-15(23)10-5-7-19-8-6-10/h5-9H,3-4H2,1-2H3,(H,22,23)(H3,18,20,21)
• InChI Key: IMABBMGVNQFAMF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(N=C1N)NNC(=O)C2=CC=NC=C2)C(=O)OCC
• Molecular Formula: C17H19N5O5
• Molecular Weight: 373.4 g/mol

Description

“Diethyl 2-amino-6-(2-isonicotinoylhydrazino)-3,5-pyridinedicarboxylate” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic aromatic organic compound similar to benzene and pyrrole but with one CH group replaced by nitrogen. The presence of the amino and carboxylate groups suggests that this compound could participate in various chemical reactions.

Scientific Research Applications

Organic Synthesis and Intermediate Applications

• Synthesis of Organic Intermediates : Compounds similar to Diethyl 2-amino-6-(2-isonicotinoylhydrazino)-3,5-pyridinedicarboxylate serve as important organic intermediates in the synthesis of dyes, medicines, and pesticides due to their significant biological activity. An efficient method for the preparation of these compounds is sought to overcome issues like high cost, low yield, and environmental pollution associated with traditional synthesis methods (Hunsheng & Heng, 2014).

Heterocyclic Chemistry and Drug Design

• Heterocyclic System Synthesis : The synthesis of new azolopyrido and thienopyrimidines from similar compounds demonstrates their utility in creating novel heterocyclic systems. These systems are important for drug design, showing potential in developing new therapeutic agents (E. Ahmed, 2002).

Pharmacological Research

• Enzyme Inhibition Studies : Derivatives of pyridinedicarboxylate, structurally related to the query compound, have been investigated as inhibitors for the carbonic anhydrase enzyme. These studies are crucial for designing drugs targeting conditions like glaucoma by lowering intraocular pressure through topical application (A. Scozzafava et al., 1999).

Mechanism of Action

The mechanism of action of this compound in biological systems is not clear without specific study results. Compounds with similar structures have a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects.